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Compound of Interest

Compound Name: RGFP966

Cat. No.: B591150

For researchers and drug development professionals, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides essential, step-by-step procedures for the safe disposal of RGFP966, a
selective histone deacetylase 3 (HDACS3) inhibitor. Adherence to these guidelines is paramount
to ensure the safety of laboratory personnel and to comply with regulatory standards.

Chemical and Physical Properties of RGFP966

A thorough understanding of the chemical and physical properties of RGFP966 is the first step
in ensuring its safe handling and disposal. This data is crucial for assessing potential hazards
and for making informed decisions regarding disposal methods.
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Property Value
Molecular Formula C21H19FN4O[1]
Molecular Weight 362.4 g/mol [1]
Appearance Solid

Soluble in DMSO to 100 mM. Also soluble in

Solubility
DMF and Ethanol.[2]
CAS Number 1357389-11-7[2]
Purity >99%
Storage Store at -20°C under desiccating conditions.

Step-by-Step Disposal Protocol for RGFP966

The disposal of RGFP966, as with most laboratory chemicals, must be handled as hazardous
waste. Never dispose of RGFP966 down the drain or in regular trash. The following protocol
outlines the necessary steps for its proper disposal.

1. Personal Protective Equipment (PPE): Before handling RGFP966 for disposal, ensure you
are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

o Place unused or expired RGFP966 powder directly into a designated hazardous waste
container.
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o Any materials contaminated with solid RGFP966, such as weighing paper, spatulas, or
empty vials, should also be placed in this container. The original container must be
thoroughly emptied.

e Liquid Waste:

o Solutions containing RGFP966 (e.g., dissolved in DMSO) must be collected in a separate,
clearly labeled hazardous waste container for liquid chemical waste.

o The first rinse of any glassware or containers that held RGFP966 solutions must be
collected as hazardous waste.

o Never mix incompatible wastes. Ensure the liquid waste container for RGFP966 solutions
is compatible with the solvent used (e.g., DMSO).

e Contaminated Labware:

o Disposable labware, such as pipette tips and culture dishes that have come into contact
with RGFP966, should be collected in a designated solid hazardous waste container.

3. Labeling Hazardous Waste:

o Clearly label all hazardous waste containers with the following information:

o The words "Hazardous Waste"

o The full chemical name: "(E)-N-(2-amino-4-fluorophenyl)-3-(1-cinnamyl-1H-pyrazol-4-
ylacrylamide" or "RGFP966"

o The solvent used (for liquid waste)

o The approximate concentration and quantity of the waste

o The date the waste was first added to the container

4. Storage of Waste:
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Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

Ensure containers are kept closed except when adding waste.

Use secondary containment for all liquid hazardous waste to prevent spills.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Follow all institutional procedures for waste manifest documentation and handover.

Experimental Workflow: RGFP966 Disposal

The following diagram illustrates the logical workflow for the proper disposal of RGFP966 in a
laboratory setting.
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[ Start: Identify RGFP966 Waste ]
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[End: Professional Disposal]
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RGFP966 Disposal Workflow Diagram
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Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet
(SDS) for the most accurate and up-to-date information. All laboratory waste should be
managed in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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